Cas no 2228421-89-2 ({1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine)
{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine
- EN300-1777032
- {1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine
- 2228421-89-2
-
- Inchi: 1S/C13H17N5/c14-8-13(5-1-2-6-13)11-3-4-12(16-7-11)18-10-15-9-17-18/h3-4,7,9-10H,1-2,5-6,8,14H2
- InChI Key: HYZKYJZXODBQLY-UHFFFAOYSA-N
- SMILES: NCC1(C2C=NC(=CC=2)N2C=NC=N2)CCCC1
Computed Properties
- Exact Mass: 243.14839556g/mol
- Monoisotopic Mass: 243.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.6Ų
{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777032-1g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-5g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 5g |
$3687.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-10g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 10g |
$5467.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-0.05g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-0.1g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-0.25g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-0.5g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-1.0g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 1g |
$1272.0 | 2023-05-23 | ||
| Enamine | EN300-1777032-2.5g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1777032-5.0g |
{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentyl}methanamine |
2228421-89-2 | 5g |
$3687.0 | 2023-05-23 |
{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on {1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine
Introduction to {1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine (CAS No. 2228421-89-2)
{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 2228421-89-2, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The presence of multiple nitrogen-containing heterocycles, including a pyridine ring and a 1H-1,2,4-triazole moiety, suggests a high degree of structural complexity that may contribute to its interaction with biological targets.
The compound's molecular structure consists of a cyclopentyl group attached to a {pyridin-3-yl}methylamine moiety, which is further functionalized by the 1H-1,2,4-triazole ring. This arrangement creates a multifaceted scaffold that could potentially exhibit a wide range of biological effects. The {pyridine} ring is well-known for its role in many bioactive molecules, often serving as a key pharmacophore in drugs targeting various diseases. The incorporation of the 1H-1,2,4-triazole moiety adds another layer of complexity, as triazoles have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties.
Recent advancements in drug discovery have highlighted the importance of rational molecular design in developing novel therapeutic agents. The structural features of {1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine make it an intriguing candidate for further investigation. The combination of the cyclopentyl group and the nitrogen-rich heterocycles could enhance its solubility and bioavailability while simultaneously increasing its binding affinity to biological targets. These attributes are crucial for the development of effective pharmaceuticals.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing pyridine and triazole rings can interact with neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The cyclopentyl group may also contribute to the compound's stability and metabolic profile, which are essential factors in drug development.
Furthermore, the {1H-1,2,4-triazol} moiety has been implicated in various pharmacological activities due to its ability to form hydrogen bonds with biological targets. This feature could enhance the compound's binding affinity and selectivity. The pyridine ring similarly contributes to hydrogen bonding capabilities and can participate in π-stacking interactions with other molecules. These interactions are critical for the compound's efficacy and specificity.
The synthesis of {1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods allow for the precise assembly of the heterocyclic moieties while maintaining regioselectivity.
In terms of pharmacological evaluation, preliminary studies have suggested that this compound exhibits promising activity against certain enzymes and receptors relevant to neurological disorders. For instance, it has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease pathogenesis. Additionally, its interaction with voltage-gated sodium channels has been explored as a possible mechanism for treating conditions like epilepsy.
The compound's potential therapeutic applications extend beyond neurological disorders. Research indicates that it may also exhibit anti-inflammatory properties by modulating inflammatory pathways involving nitric oxide synthase (NOS) and cyclooxygenase (COX). These pathways are central to many inflammatory diseases, making this compound a candidate for further development in this area.
The chemical properties of {1-6-(1H-1,2,4-triazol)pyridin} derivatives have been extensively studied due to their diverse biological activities. The nitrogen-rich heterocycles contribute to the compound's overall polarity and solubility in polar solvents such as water and ethanol. This solubility profile is advantageous for formulating drug candidates into oral or injectable formulations.
Computational modeling has played a significant role in understanding the interactions between {pyridin} derivatives and biological targets at an atomic level. Molecular dynamics simulations have been used to predict how this compound might bind to enzymes or receptors based on its structural features. These simulations provide valuable insights into potential binding modes and can guide experimental efforts toward optimizing efficacy.
The synthesis and characterization of this compound have also contributed to advancements in synthetic methodology within organic chemistry circles. The development of efficient synthetic routes has implications beyond drug discovery alone; these methods can be applied broadly across various fields requiring complex molecular construction.
In conclusion,{CAS No: 2228421892} represents an exciting example where structural complexity meets biological function at multiple levels—ranging from molecular recognition through computational modeling all way up clinical applications if future studies validate initial findings about it being neuroprotective agent or effective anti-inflammatory agent . Its unique combination structural features positions it well continue explore new therapeutic avenues especially those related central nervous system where current treatments remain limited .
2228421-89-2 ({1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)